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Compound of Interest

Compound Name: 2-(Dimethylamino)acetanilide-d6

Cat. No.: B15555156 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 2-
(Dimethylamino)acetanilide-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling and storage procedures for

2-(Dimethylamino)acetanilide-d6, a deuterated analog of 2-(Dimethylamino)acetanilide. Due

to the limited availability of specific safety data for the deuterated form, this document

extrapolates from the safety data of the parent compound, Acetanilide, and incorporates best

practices for handling deuterated substances.

Compound Identification and Properties
2-(Dimethylamino)acetanilide-d6 is a stable isotope-labeled derivative of 2-

(Dimethylamino)acetanilide. The replacement of hydrogen atoms with deuterium is a powerful

tool in pharmaceutical research, aiding in the study of drug metabolism and pharmacokinetics.

[1][2] While the core chemical properties are similar to the parent compound, the deuterium

labeling necessitates specific handling to maintain isotopic purity.

Table 1: Physical and Chemical Properties of Acetanilide (Parent Compound)
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Property Value Source

Physical State Solid, Powder [3][4]

Appearance White [3][4]

Melting Point/Range 113 - 116 °C (235 - 239 °F) [4]

Boiling Point/Range 304 °C (579 °F) [3][4]

Solubility in Water Soluble [4]

Vapor Pressure 1hPa at 144 °C [4]

pH 5-7 (10g/l at 25 °C) [4]

Hazard Identification and Toxicology
The primary hazards associated with 2-(Dimethylamino)acetanilide-d6 are inferred from its

parent compound, Acetanilide.

Hazard Statements:

Harmful if swallowed.

Causes skin irritation.[5]

Causes serious eye irritation.[5]

May cause respiratory irritation.[5]

Harmful to aquatic life.

Potential Health Effects:

Ingestion: Harmful, may cause gastrointestinal irritation with nausea, vomiting, and diarrhea.

[6] It may also lead to central nervous system effects.[6]

Inhalation: May cause respiratory tract irritation.[6]

Skin Contact: May cause skin irritation.[4][6]
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Eye Contact: May cause eye irritation.[4][6]

Safe Handling Protocols
Adherence to strict laboratory protocols is essential to ensure the safety of personnel and

maintain the integrity of the compound.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)
A comprehensive range of PPE should be worn at all times when handling this compound.

Table 2: Recommended Personal Protective Equipment

PPE Type Specification Source

Eye Protection
Safety glasses or goggles

(European standard - EN 166)
[3][4]

Hand Protection
Protective gloves (e.g., Nitrile

rubber). Inspect before use.
[3][4]

Skin and Body Protection
Long-sleeved clothing, lab

coat.
[3][4]

Respiratory Protection

Respiratory protective device

with a particle filter if dust is

generated.

[4]

General Hygiene Measures
Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the laboratory.[3]
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Wash hands thoroughly after handling the compound.[3]

Remove and wash contaminated clothing before reuse.[3]

Storage and Stability
Proper storage is critical to prevent degradation and maintain the isotopic purity of 2-
(Dimethylamino)acetanilide-d6. Deuterated compounds are often hygroscopic and

susceptible to hydrogen-deuterium (H-D) exchange with atmospheric moisture.[7]

Table 3: Storage Conditions

Parameter Recommendation Source

Container Tightly closed container. [3][4]

Atmosphere

Store under a dry, inert

atmosphere (e.g., nitrogen or

argon).

[7]

Location

Store in a cool, dry, and well-

ventilated place. A desiccator

is recommended.

[3][4][7]

Incompatible Materials
Strong oxidizing agents, strong

acids, and strong bases.
[4]

Experimental Workflow for Safe Handling
The following diagram illustrates a typical workflow for handling 2-
(Dimethylamino)acetanilide-d6 in a research setting, from receipt to disposal.
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Caption: Safe handling workflow for 2-(Dimethylamino)acetanilide-d6.
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First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Table 4: First Aid Procedures

Exposure Route First Aid Measures Source

Ingestion

Rinse mouth. If conscious, give

half a litre of water to drink

immediately. Do not induce

vomiting. Call a poison center

or doctor if you feel unwell.

[4]

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. Consult a doctor.

[4]

Skin Contact

Wash immediately with plenty

of soap and water. Remove

contaminated clothing.

[4]

Eye Contact

Bathe the eye with running

water for 15 minutes. Remove

contact lenses if present and

easy to do.

[4]

Spill and Disposal Procedures
Spill Response

Evacuate the area and ensure adequate ventilation.

Avoid creating dust.[4]

Wear appropriate personal protective equipment.

For dry spills, carefully sweep or scoop up the material and place it in a labeled container for

disposal.
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Clean the spill area thoroughly.

Waste Disposal
Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations.

Do not allow the product to enter drains.

The following diagram outlines the decision-making process for handling a chemical spill.

Chemical Spill Occurs

Assess Spill Size and Hazard

Small, Manageable Spill

Small

Large or Hazardous Spill

Large

Contain Spill (if safe) Evacuate Area

Alert Supervisor/Safety OfficerClean up with appropriate kit

Dispose of waste properly

Click to download full resolution via product page

Caption: Decision-making process for a chemical spill.
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Conclusion
While 2-(Dimethylamino)acetanilide-d6 is a valuable tool in research and development, it

requires careful handling and storage to ensure user safety and compound integrity. By

following the guidelines outlined in this document, researchers can minimize risks and ensure

the reliable use of this deuterated compound. Always refer to the most current Safety Data

Sheet for the parent compound and consult with your institution's safety officer for any specific

questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

